Cas no 1820686-49-4 (3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride)

• Product Name: 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
• CAS No: 1820686-49-4
• MF: C₁₁H₁₆ClN₃O
• MW: 241.717241287231
• MDL: MFCD32644001
• CID: 4619373
• Update Time: 2025-06-25

3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3r,5S)-3-(Pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
• 3-(Pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride
• 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride

• MDL： MFCD32644001
• Inchi： 1S/C11H15N3O.ClH/c1-4-12-11(13-5-1)15-10-6-8-2-3-9(7-10)14-8;/h1,4-5,8-10,14H,2-3,6-7H2;1H
• InChI Key： XVSVTTBSEAOBLF-UHFFFAOYSA-N
• SMILES： O(C1=NC=CC=N1)C1CC2CCC(N2)C1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride

3-(Pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane Dihydrochloride: A Comprehensive Overview

3-(Pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS No. 1820686-49-4) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of neurological disorders and other chronic conditions.

The molecular formula of 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride is C₁₄H₁₉N₃O·2HCl, and it has a molecular weight of 305.27 g/mol. The compound features a bicyclic ring system with a pyrimidine moiety attached via an ether linkage, which imparts unique pharmacological properties that are of great interest to researchers and clinicians alike.

Recent studies have highlighted the potential of 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride in modulating various biological pathways. One of the key areas of focus has been its interaction with neurotransmitter systems, particularly its ability to act as a selective serotonin reuptake inhibitor (SSRI). This property makes it a candidate for the treatment of depression, anxiety disorders, and other mood disorders.

In addition to its SSRI activity, 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride has shown promise in preclinical studies for its neuroprotective effects. Research has demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, which are common underlying factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride is another area of active investigation. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration in clinical settings. Its low toxicity and minimal side effects further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride in human subjects. Preliminary results from phase I trials have been encouraging, with the compound demonstrating a favorable safety profile and significant improvements in symptoms for patients with depression and anxiety disorders.

Beyond its therapeutic applications, 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride is also being explored for its potential use as a research tool in neuroscience and pharmacology laboratories. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable compound for studying the underlying mechanisms of various neurological conditions.

In conclusion, 3-(pyrimidin-2-yloxy)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS No. 1820686-49-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its promising pharmacological properties, positions it as a potential breakthrough compound for the treatment of various neurological disorders and other chronic conditions.